1-[3-(4-tert-butylphenyl)acryloyl]piperidine

• IUPAC Name: (E)-3-(4-tert-butylphenyl)-1-piperidin-1-ylprop-2-en-1-one
• InChI: InChI=1S/C18H25NO/c1-18(2,3)16-10-7-15(8-11-16)9-12-17(20)19-13-5-4-6-14-19/h7-12H,4-6,13-14H2,1-3H3/b12-9+
• InChI Key: HAMXVSVSDLBHFG-FMIVXFBMSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)N2CCCCC2
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)N2CCCCC2
• Molecular Formula: C18H25NO
• Molecular Weight: 271.4 g/mol

Description

1-[3-(4-tert-butylphenyl)acryloyl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperidine derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-[3-(4-tert-butylphenyl)acryloyl]piperidine is not fully understood. However, studies have shown that this compound has the potential to inhibit the activity of specific enzymes that are involved in the progression of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This inhibition can lead to the suppression of disease progression and may provide a potential therapeutic benefit.
Biochemical and Physiological Effects:
Studies have shown that 1-[3-(4-tert-butylphenyl)acryloyl]piperidine has biochemical and physiological effects. This compound has been shown to inhibit the activity of specific enzymes that are involved in the progression of various diseases. Additionally, this compound has been shown to have a low toxicity profile and does not cause significant adverse effects on the body.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(4-tert-butylphenyl)acryloyl]piperidine in lab experiments include its potential as a drug candidate for the treatment of various diseases, its low toxicity profile, and its potential as a building block for the synthesis of new materials. However, the limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and the potential for off-target effects.

Future Directions

There are several future directions for the study of 1-[3-(4-tert-butylphenyl)acryloyl]piperidine. These include further studies to fully understand its mechanism of action, the development of more potent analogs, the investigation of its potential as a building block for the synthesis of new materials, and the evaluation of its potential as a drug candidate for the treatment of various diseases.
Conclusion:
In conclusion, 1-[3-(4-tert-butylphenyl)acryloyl]piperidine is a chemical compound that has potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. This compound has been synthesized using different methods, and its mechanism of action is not fully understood. However, studies have shown that this compound has the potential to inhibit the activity of specific enzymes that are involved in the progression of various diseases. Further studies are needed to fully understand the potential of this compound in various fields.

Synthesis Methods

1-[3-(4-tert-butylphenyl)acryloyl]piperidine can be synthesized using different methods. One of the most common methods is the reaction of 3-(4-tert-butylphenyl)acrylic acid with piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The reaction yields 1-[3-(4-tert-butylphenyl)acryloyl]piperidine as the main product.

Scientific Research Applications

1-[3-(4-tert-butylphenyl)acryloyl]piperidine has potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In material science, this compound has been investigated for its potential as a building block for the synthesis of new materials. In organic synthesis, this compound has been used as a starting material for the synthesis of other compounds.